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Compound of Interest

Compound Name: 4-Methoxy-N-methylaniline

Cat. No.: B147265

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-Methoxy-N-methylaniline, a significant chemical intermediate in various
research and industrial applications. This document is intended for researchers, scientists, and
professionals in the field of drug development and materials science.

Molecular Structure and Identification

4-Methoxy-N-methylaniline, also known as N-Methyl-p-anisidine, is an organic compound
featuring a methoxy group (-OCHs) and a methylamino group (-NHCHs) attached to a benzene
ring at the para (1,4) positions.[1] Its structure is confirmed by various spectroscopic methods.

The key identifiers for this compound are:

IUPAC Name: 4-methoxy-N-methylaniline[1][2]

CAS Number: 5961-59-1[1][2][3][4]

Molecular Formula: CsH11NOJ[1][2][4]

Molecular Weight: 137.18 g/mol [1][3][4][5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Methoxy-N-
methylaniline.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b147265?utm_src=pdf-interest
https://www.benchchem.com/product/b147265?utm_src=pdf-body
https://www.benchchem.com/product/b147265?utm_src=pdf-body
https://www.smolecule.com/products/s1533146
https://www.benchchem.com/product/b147265?utm_src=pdf-body
https://www.smolecule.com/products/s1533146
https://www.achemblock.com/w167898-4-methoxy-n-methylaniline.html
https://www.smolecule.com/products/s1533146
https://www.achemblock.com/w167898-4-methoxy-n-methylaniline.html
https://www.sigmaaldrich.com/US/en/product/aldrich/180033
https://www.scbt.com/p/4-methoxy-n-methylaniline-5961-59-1
https://www.smolecule.com/products/s1533146
https://www.achemblock.com/w167898-4-methoxy-n-methylaniline.html
https://www.scbt.com/p/4-methoxy-n-methylaniline-5961-59-1
https://www.smolecule.com/products/s1533146
https://www.sigmaaldrich.com/US/en/product/aldrich/180033
https://www.scbt.com/p/4-methoxy-n-methylaniline-5961-59-1
https://www.sigmaaldrich.com/HK/zh/product/aldrich/180033
https://www.benchchem.com/product/b147265?utm_src=pdf-body
https://www.benchchem.com/product/b147265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Beige solid [1]

Melting Point 33-36 °C [1][3][6]
Boiling Point 135-136 °C at 19 mmHg [11031[7]
Flash Point 110 °C (closed cup) [31[5]
SMILES CNC1=CC=C(0C)C=C1 [1][2]
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Synthesis Protocols

The synthesis of 4-Methoxy-N-methylaniline can be achieved through several routes. A

common and effective method is the reductive N-methylation of p-anisidine (4-methoxyaniline).

Reductive Amination using Formaldehyde and Catalytic

Hydrogenation

This industrial-scale method involves the reaction of p-anisidine with paraformaldehyde in the

presence of a catalyst and hydrogen gas.

Experimental Protocol:

dimethylformamide), and paraformaldehyde.[8]

three purges with hydrogen gas.[8]

Pressurize the reactor with hydrogen gas to 0.2-1.5 MPa.[8]

Catalyst Addition: Add Raney nickel as the catalyst.[8]

Reactor Charging: In a suitable reaction kettle, charge p-anisidine, a solvent (e.g., N,N-

Inerting the System: Purge the reactor system with nitrogen gas three times, followed by

Reaction Conditions: Gradually heat the reaction mixture to a temperature of 80-120°C.
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¢ Reaction Monitoring: Maintain the reaction for 1-10 hours until the consumption of hydrogen
ceases, indicating the completion of the reaction.[8]

* Work-up and Purification: After cooling and depressurizing the reactor, the catalyst is filtered
off. The solvent is removed by distillation, and the crude product is purified by vacuum
distillation to yield N-methyl-4-methoxyaniline.[8]

The following diagram illustrates the general workflow for the synthesis of 4-Methoxy-N-
methylaniline.
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Synthesis Workflow for 4-Methoxy-N-methylaniline

Applications in Research and Development

4-Methoxy-N-methylaniline serves as a versatile building block in organic synthesis. It is
utilized in the development of:

e Pharmaceuticals: It is a precursor in the synthesis of ligands for the peripheral
benzodiazepine receptor, which are of interest in drug discovery.[5]

o Asymmetric Catalysis: It has been used to study the additive effects of amines in the
asymmetric hydrogenation of quinoxalines catalyzed by chiral iridium complexes.

o Materials Science: Due to its aromatic structure, it has potential applications as a precursor
in the synthesis of polymers, dyes, and pigments.[1]

Safety and Handling

4-Methoxy-N-methylaniline is considered moderately toxic and may cause irritation upon
contact with skin and eyes or upon inhalation.[1] It is a combustible solid.[3][5] Appropriate
personal protective equipment, including gloves, safety goggles, and a dust mask, should be
worn when handling this chemical.[3] It should be stored in a dark place under an inert
atmosphere at room temperature.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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